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Compound of Interest

Compound Name: Matsukaze-lactone

Cat. No.: B1162303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Matsukaze-lactone is a naturally occurring coumarin, a class of benzopyrone compounds

known for their diverse pharmacological activities. First isolated from the leaves of

Boenninghausenia albiflora (Hook.) Reichb. ex Meisn., a plant belonging to the Rutaceae

family, Matsukaze-lactone has drawn interest within the scientific community.[1] This technical

guide provides a comprehensive overview of the known physical and chemical properties of

Matsukaze-lactone, intended to serve as a foundational resource for researchers engaged in

natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Matsukaze-lactone is chemically identified as 7,7'-dimethoxy-[6,8'-bi-2H-1-benzopyran]-2,2'-

dione. Its structure consists of two coumarin moieties linked together. The fundamental

physicochemical properties of Matsukaze-lactone are summarized in the table below.
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Property Value Source

Molecular Formula C₂₀H₁₄O₆ ChemicalBook

Molecular Weight 350.32 g/mol ChemicalBook

CAS Number 3153-73-9 ChemicalBook

Predicted Boiling Point 559.4 ± 50.0 °C ChemicalBook

Predicted Density 1.357 ± 0.06 g/cm³ ChemicalBook

Note: Boiling point and density are predicted values and should be confirmed by experimental

data where available.

Below is a diagram illustrating the chemical structure of Matsukaze-lactone.
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Caption: Chemical structure of Matsukaze-lactone.

Experimental Data
Isolation
The primary source for the isolation of Matsukaze-lactone is the plant Boenninghausenia

albiflora. The original structure elucidation was reported by Miyazaki and Mihashi in 1964.

While the detailed experimental protocol from the original publication is not readily available, a

general procedure for the extraction of coumarins from Boenninghausenia albiflora involves the

following steps:

Defatting: The powdered plant material (leaves) is first defatted using a non-polar solvent like

petroleum ether in a Soxhlet apparatus.

Extraction: The defatted material is then extracted with a more polar solvent, such as

methanol or a hydro-alcoholic mixture, also typically using a Soxhlet extractor.

Concentration: The resulting extract is filtered and concentrated under reduced pressure

using a rotary evaporator.

Chromatographic Separation: The crude extract is then subjected to chromatographic

techniques, such as column chromatography over silica gel, to isolate the individual

compounds, including Matsukaze-lactone.

The following diagram outlines a general workflow for the isolation of coumarins from plant

material.
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Caption: General workflow for isolating Matsukaze-lactone.

Biological Activity and Signaling Pathways
While specific studies on the mechanism of action of Matsukaze-lactone are limited, the

broader class of coumarins is known to exhibit a wide range of biological activities, including

anti-inflammatory, antioxidant, and anticancer effects. Many natural compounds, including

various lactones, are known to modulate key cellular signaling pathways. Although direct

evidence for Matsukaze-lactone is not yet available, related compounds have been shown to

influence pathways such as NF-κB, MAPK, and JAK-STAT. These pathways are critical in

regulating inflammation, cell proliferation, and immune responses.
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The diagram below illustrates a simplified overview of these major signaling pathways that are

often targeted by natural products.
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Caption: Major signaling pathways potentially modulated by lactones.

Future Research Directions
Further research is warranted to fully characterize the physical and chemical properties of

Matsukaze-lactone. Experimental determination of its melting point, solubility in various

solvents, and comprehensive spectral analyses (¹H-NMR, ¹³C-NMR, IR, and MS) would be

invaluable. Moreover, elucidating the specific biological activities and the precise molecular

targets and signaling pathways affected by Matsukaze-lactone will be crucial for

understanding its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Matsukaze-lactone:
Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162303#physical-and-chemical-properties-of-
matsukaze-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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